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Compound of Interest

Compound Name: barium phosphinate

Cat. No.: B1143699 Get Quote

Barium Phosphinate: A Comprehensive
Technical Overview
This guide provides a detailed summary of the chemical formula and molecular weight of

barium phosphinate, a compound of interest to researchers and professionals in drug

development and chemical synthesis.

Barium phosphinate, also commonly known as barium hypophosphite, is an inorganic salt. It

exists in both anhydrous and monohydrate forms.

Chemical Identity and Molecular Properties
The chemical and physical properties of barium phosphinate are summarized in the table

below, providing a clear reference for its molecular formula and weight.
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Property
Anhydrous Barium
Phosphinate

Barium Phosphinate
Monohydrate

Synonyms
Barium hypophosphite, Barium

bisphosphinate[1]

Chemical Formula Ba(H₂PO₂)₂[2][3][4] Ba(H₂PO₂)₂·H₂O[2]

Molecular Formula BaH₄O₄P₂[1][4]

Molecular Weight 267.30 g/mol [1][3][5][6] 285.320 g/mol [2]

CAS Number 14871-79-5[3][7][8] 14871-79-5[2]

The anhydrous form has a molecular weight of approximately 267.30 g/mol .[1][3][5][6] The

monohydrate form includes one molecule of water of hydration, resulting in a higher molecular

weight of 285.320 g/mol .[2]

It is important for researchers to distinguish between barium phosphinate, barium phosphite

(BaHO₃P), and barium phosphate (Ba₃(PO₄)₂) as their chemical formulas and properties differ

significantly.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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